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The table below summarizes the outcomes for key vascular events from a 2008 meta-analysis comparing

aspirin plus dipyridamole versus aspirin alone [1].

Outcome Measure
Number of Trials
& Patients

Relative Risk (RR) with
Aspirin + Dipyridamole vs.
Aspirin Alone

Statistical
Significance

Stroke (alone) Multiple RCTs

(Systematic
Review)

RR 0.77 (95% CI 0.67 to

0.89)

Statistically

significant

Composite Endpoint (Stroke,
MI, or Vascular Death)

Multiple RCTs
(Systematic

Review)

RR 0.85 (95% CI 0.76 to
0.94)

Statistically
significant

Studies using Extended-
Release Dipyridamole
(Composite Endpoint)

Subset analysis RR 0.82 (95% CI 0.73 to

0.92)

Statistically

significant

Studies using Immediate-
Release Dipyridamole
(Composite Endpoint)

Subset analysis RR 0.95 (95% CI 0.75 to
1.19)

Not statistically
significant
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Detailed Experimental Protocols from Key Studies

For researchers, understanding the design of the underlying trials is critical for evaluating the data.

ESPS-2 Trial Design [2]:

Objective: To evaluate stroke risk reduction in patients with recent transient ischemic attacks

(TIA) or ischemic stroke.
Methodology: A randomized, placebo-controlled, double-blind trial.

Groups: Patients were categorized into four treatment groups:
Placebo

Aspirin (25 mg twice daily)
Extended-release dipyridamole (200 mg twice daily)

Combination therapy (aspirin 25 mg + extended-release dipyridamole 200 mg twice
daily)

Primary Outcome: Risk of stroke recurrence.

2008 Meta-Analysis Protocol [1]:

Objective: To systematically compare aspirin plus dipyridamole with aspirin alone for

preventing recurrent cerebral and systemic vascular events.
Data Sources: Randomized controlled trials (RCTs) identified through a systematic review.

Analysis: Performed separate analyses for the incidence of stroke alone and the composite
outcome of stroke, myocardial infarction, or vascular death.

Subgroup Analysis: Planned a priori to examine the effect size based on the formulation of
dipyridamole used (immediate-release vs. predominantly extended-release).

Mechanism of Action: Signaling Pathways

Dipyridamole exerts its antiplatelet and vasodilatory effects through two primary mechanisms, which are

illustrated in the diagram below.
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Primary Antiplatelet Mechanisms

Off-Label: Renoprotective Effect (In Vitro)
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The diagram above shows the core pathways. Key experimental evidence for the anti-fibrotic mechanism

comes from an in vitro study on renal fibroblasts [3]:
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Experimental Model: Normal rat kidney fibroblasts (NRK49F cells) treated with TGF-β1 to induce

fibrosis.
Intervention: Cells were exposed to dipyridamole, selective pathway inhibitors (H89 for PKA, ESI-

05 for Epac), and pathway activators.
Key Findings:

Dipyridamole suppressed TGF-β1-induced α-SMA expression (a fibrosis marker).
The anti-fibrotic effect was abolished by an Epac inhibitor (ESI-05), but not by a PKA inhibitor

(H89).
An Epac activator alone also inhibited the fibrotic transformation.

Conclusion: The suppressive effect of dipyridamole on fibrosis is exerted specifically via activation
of the Epac pathway downstream of elevated cAMP [3].

Comparison with Alternative Antiplatelet Agents

The following table places dipyridamole in context with other common antiplatelet agents used for vascular

prevention, based on ratings and key information from the search results [4] [5].

Drug /
Combination

Common Indications
User
Rating
(out of 10)

Key Considerations

Aspirin +
Dipyridamole

Secondary stroke/TIA
prevention [2] [5]

6.8 [5] More effective than aspirin alone for
stroke prevention; headache is a

common side effect [1] [2].

Aspirin (alone) Pain/fever, anti-

inflammatory, CV risk
reduction [4]

7.8 [4] Over-the-counter, lower cost; basis for

comparison in many trials [1] [4].

Clopidogrel Secondary stroke/MI
prevention, ACS [5]

7.2 [5] Comparable to aspirin+dipyridamole for
stroke prevention; once-daily dosing [2].

Warfarin
(Anticoagulant)

Venous thrombosis,
embolic prevention (e.g.,

mechanical valves) [4]

7.9 [4] Used with dipyridamole as adjunct for
mechanical heart valves; requires

frequent INR monitoring [2].
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Conclusion for Researchers

The body of evidence supports the use of the aspirin and extended-release dipyridamole combination for

secondary prevention of vascular events, particularly stroke, in patients with a history of TIA or ischemic

stroke. Its efficacy is superior to aspirin monotherapy and comparable to clopidogrel [1] [2]. Beyond its

established antiplatelet action, emerging research points to direct anti-fibrotic mechanisms via the cAMP-

Epac pathway, suggesting potential therapeutic applications beyond cardiovascular medicine [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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